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Compound of Interest

Compound Name: Cadmium iodide

Cat. No.: B147898

This guide provides essential information regarding the chemical formula and molecular weight
of cadmium iodide (Cdlz), a compound of interest in various scientific and industrial
applications. The data is presented to be a convenient reference for researchers, scientists,
and professionals in drug development.

Core Properties of Cadmium lodide

Cadmium iodide is an inorganic compound formed from cadmium and iodine.[1][2][3] It is a
white, hygroscopic solid that can turn a pale yellow when exposed to air or light.[1][2] The
compound is notable for its distinct crystal structure, which serves as a prototype for other
compounds with the formula MXz that exhibit strong polarization effects.[1][3]

Data Presentation

The fundamental quantitative properties of cadmium iodide are summarized in the table
below.
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Property Value Reference
Chemical Formula Cdlz [L][2]1[3][4][5][6]
Molecular Weight 366.22 g/mol [11[2][4]1[5]16]
CAS Number 7790-80-9 [1114]
Appearance White to pale yellow crystals [11[3]

Density 5.640 g/cm3 (solid) [1][3]

Methodologies and Experimental Context

The molecular weight of a chemical compound like cadmium iodide is a fundamental property
derived from the atomic weights of its constituent elements, as established by the International
Union of Pure and Applied Chemistry (IUPAC). It is calculated by summing the atomic weights

of one cadmium atom and two iodine atoms.

Given that the chemical formula and molecular weight are foundational, experimentally derived
constants, detailed experimental protocols for their determination are beyond the scope of a
standard technical data sheet. These values are universally accepted and utilized in further
experimental work, such as in stoichiometry, preparation of solutions, and material
characterization.

Similarly, as a simple inorganic salt, cadmium iodide does not participate in biological
"signaling pathways" in the manner of a complex pharmaceutical agent. Therefore, a diagram
of such a pathway is not applicable. The visualization below illustrates the logical relationship of
its elemental composition.
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Elemental composition of Cadmium lodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b147898?utm_src=pdf-body-img
https://www.benchchem.com/product/b147898?utm_src=pdf-body
https://www.benchchem.com/product/b147898?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Cadmium_iodide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2854357.htm
https://www.chemeurope.com/en/encyclopedia/Cadmium_iodide.html
https://webbook.nist.gov/cgi/formula?ID=C7790809
https://pubchem.ncbi.nlm.nih.gov/compound/Cadmium-iodide
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/156323
https://www.benchchem.com/product/b147898#cadmium-iodide-chemical-formula-and-molecular-weight
https://www.benchchem.com/product/b147898#cadmium-iodide-chemical-formula-and-molecular-weight
https://www.benchchem.com/product/b147898#cadmium-iodide-chemical-formula-and-molecular-weight
https://www.benchchem.com/product/b147898#cadmium-iodide-chemical-formula-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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